Cas no 107027-46-3 (2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid)

2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid is a biphenyl-substituted quinoline derivative with potential applications in pharmaceutical and materials research. Its structure combines a quinoline core with a biphenyl moiety, offering unique electronic and steric properties suitable for ligand design and small-molecule therapeutics. The carboxylic acid functional group enhances solubility and provides a handle for further derivatization, while the methyl group at the 8-position may influence metabolic stability. This compound is of interest in medicinal chemistry for its potential as an intermediate in synthesizing kinase inhibitors or other biologically active molecules. Its well-defined structure allows for precise modifications in drug discovery and material science applications.
2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid structure
107027-46-3 structure
Product Name:2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid
CAS No:107027-46-3
MF:C23H17NO2
MW:339.386585950851
CID:2855793
PubChem ID:1767370
Update Time:2025-06-07

2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • STK449670
    • CS-0364206
    • AK-968/41924015
    • AB01327895-02
    • 8-methyl-2-(4-phenylphenyl)quinoline-4-carboxylic acid
    • 2-[1,1'-biphenyl]-4-yl-8-methyl-4-quinolinecarboxylic acid
    • 2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid
    • 107027-46-3
    • Oprea1_456260
    • 2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylicacid
    • SB73090
    • AKOS003294768
    • 2-(biphenyl-4-yl)-8-methylquinoline-4-carboxylic acid
    • NCGC00335571-01
    • Inchi: 1S/C23H17NO2/c1-15-6-5-9-19-20(23(25)26)14-21(24-22(15)19)18-12-10-17(11-13-18)16-7-3-2-4-8-16/h2-14H,1H3,(H,25,26)
    • InChI Key: MCTHPLZKNGFEMW-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C2C=CC(C3C=CC=CC=3)=CC=2)N=C2C(C)=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 339.125928785Da
  • Monoisotopic Mass: 339.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 50.2Ų

2-([1,1'-Biphenyl]-4-yl)-8-methylquinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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